Cas no 106897-81-8 (Benzeneacetic acid, a-methyl-4-(3-methyl-3-buten-1-yl)-)

• Product Name: Benzeneacetic acid, a-methyl-4-(3-methyl-3-buten-1-yl)-
• CAS No: 106897-81-8
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 127370
• PubChem ID: 13696095
• Update Time: 2025-04-18

Benzeneacetic acid, a-methyl-4-(3-methyl-3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-4-(3-methyl-3-buten-1-yl)-
• Benzeneaceticacid, a-methyl-4-(3-methyl-3-butenyl)-(9CI)
• Benzeneacetic acid, -alpha--methyl-4-(3-methyl-3-butenyl)- (9CI)
• 106897-81-8
• 2-[4-(3-Methyl-3-buten-1-yl)phenyl]propanoic acid
• 2-[4-(3-methylbut-3-enyl)phenyl]propanoic acid

• Inchi： 1S/C14H18O2/c1-10(2)4-5-12-6-8-13(9-7-12)11(3)14(15)16/h6-9,11H,1,4-5H2,2-3H3,(H,15,16)
• InChI Key： HKDBYJVKKMWSIU-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=CC=1)CCC(=C)C)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3